(Z)-N-(5,6-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(5,6-dimethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C21H21N3O5S2/c1-6-11-24-16-12-17(28-4)18(29-5)13-19(16)30-21(24)22-20(25)14-7-9-15(10-8-14)31(26,27)23(2)3/h1,7-10,12-13H,11H2,2-5H3
• InChI Key: KDPXFSWOYUBVOZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC(=C(C=C3S2)OC)OC)CC#C
• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.5 g/mol

Description

(Z)-N-(5,6-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H21N3O5S2 and its molecular weight is 459.54. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(5,6-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(5,6-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel in acidic solutions. These inhibitors show enhanced stability and higher efficiency compared to other benzothiazole family inhibitors, offering both physical and chemical adsorption onto surfaces. This application is significant in the field of materials science and engineering, particularly for protecting metal infrastructure and machinery (Hu et al., 2016).

Antimicrobial and Enzyme Inhibition

Benzothiazole derivatives have been synthesized and evaluated for their effects on various enzyme activities, showing potential as enzyme inhibitors. These compounds have displayed inhibitory actions on enzymes such as cholesterol esterase and tyrosinase, suggesting applications in biomedical research for developing new therapeutic agents (Alyar et al., 2019).

Anticancer Activity

Compounds with a thiadiazole scaffold have been synthesized and evaluated for in vitro anticancer activity against several human cancer cell lines. These studies highlight the potential therapeutic applications of such compounds in oncology, providing a basis for further research into anticancer drug development (Tiwari et al., 2017).

Anti-Inflammatory and Analgesic Agents

Novel benzodifuranyl derivatives have been synthesized for their anti-inflammatory and analgesic properties. The studies on these compounds offer insights into their mechanisms of action and potential therapeutic applications, particularly in treating conditions involving inflammation and pain (Abu‐Hashem et al., 2020).

Antibacterial Agents

New analogs of benzothiazole have been designed and synthesized, showing promising antibacterial activity, especially against certain strains like Staphylococcus aureus. These findings contribute to the search for new antibacterial agents to combat antibiotic-resistant bacteria (Palkar et al., 2017).